Anilinium p-tolylsulphonate

• CAS No.: 14034-57-2
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• IUPAC Name: aniline;4-methylbenzenesulfonic acid
• InChI: InChI=1S/C7H8O3S.C6H7N/c1-6-2-4-7(5-3-6)11(8,9)10;7-6-4-2-1-3-5-6/h2-5H,1H3,(H,8,9,10);1-5H,7H2
• InChI Key: HFWCMJLOMOWFJL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)O.C1=CC=C(C=C1)N

Description

Anilinium p-tolylsulphonate is a chemical compound with the molecular formula C13H15NO3S. It is used in research and not intended for human or veterinary use.

Synthesis Analysis

The synthesis of new protic ionic liquids (PILs) based on aniline derivatives has been reported. A high-throughput method was applied to rapidly screen different aniline derivatives against different acids to identify possible combinations that produce PILs. One of the successful combinations was then chosen to be synthesized on a larger scale for further analysis.

Molecular Structure Analysis

The molecular structure of this compound is based on structures generated from information available in ECHA’s databases. If generated, an InChI string will also be generated and made available for searching.

Chemical Reactions Analysis

The polymerization of aniline into PANi can be achieved via chemical or electrochemical oxidative polymerization. The electropolymerisation of aniline in some ionic liquids (ILs) results in polyaniline (PANi) films with unique properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are determined by its molecular structure. The properties of the conducting polymers produced from it can be influenced by various parameters such as the oxidant/monomer ratio, added acid, oxidant, temperature, and water content.

Mechanism of Action

The mechanochemical synthesis of polyanilines (PANIs), made by oxidative polymerization of anilines, is reviewed. The effect of different parameters: oxidant/monomer ratio, added acid, oxidant, temperature and water content on the properties of the conducting polymers (molecular weight, degradation, doping/oxidation level, conductivity, and nanostructure) is discussed.

Safety and Hazards

Anilinium p-tolylsulphonate is classified as hazardous based on the standardised system of statements and pictograms established under the CLP (Classification Labelling and Packaging) Regulation. It’s important to handle this substance with care, following all safety precautions.

Future Directions

The new PILs synthesized from aniline derivatives are of interest to the fields of ionic liquids, energy storage and especially, conducting polymers as they serve as solvents, electrolytes and monomers at the same time for possible electropolymerisation. The extensive work on the production of nanocomposites by MCP of anilines together with different nanomaterials is also described.